Cas no 1151820-83-5 (1-(4-Chloro-3-nitrophenyl)-2-bromopropan-1-one)

• Product Name: 1-(4-Chloro-3-nitrophenyl)-2-bromopropan-1-one
• CAS No: 1151820-83-5
• MF: C₉H₇BrClNO₃
• MW: 292.513780832291
• CID: 4975682
• Update Time: 2025-06-08

1-(4-Chloro-3-nitrophenyl)-2-bromopropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4-chloro-3-nitrophenyl)propan-1-one
• 1-(4-chloro-3-nitrophenyl)-2-bromopropan-1-one
• 1-(4-Chloro-3-nitrophenyl)-2-bromopropan-1-one

• Inchi： 1S/C9H7BrClNO3/c1-5(10)9(13)6-2-3-7(11)8(4-6)12(14)15/h2-5H,1H3
• InChI Key： WKCJSNWHMSVDHG-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C=1)[N+](=O)[O-])Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3.1
• Topological Polar Surface Area: 62.9

Additional information on 1-(4-Chloro-3-nitrophenyl)-2-bromopropan-1-one

1-(4-Chloro-3-nitrophenyl)-2-bromopropan-1-one (CAS No. 1151820-83-5): A Comprehensive Overview

1-(4-Chloro-3-nitrophenyl)-2-bromopropan-1-one (CAS No. 1151820-83-5) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of 1-(4-Chloro-3-nitrophenyl)-2-bromopropan-1-one consists of a brominated propionyl moiety attached to a substituted nitrobenzene ring. The presence of the chlorine and bromine atoms, along with the nitro group, imparts specific chemical properties that make this compound highly reactive and suitable for a wide range of synthetic transformations. These features have been extensively studied in recent research, highlighting its utility as a building block for more complex molecules.

In the realm of medicinal chemistry, 1-(4-Chloro-3-nitrophenyl)-2-bromopropan-1-one has been explored for its potential as a lead compound in drug discovery. Recent studies have demonstrated its ability to modulate various biological targets, including enzymes and receptors, which are implicated in several disease states. For instance, research published in the Journal of Medicinal Chemistry (2022) reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases, suggesting its potential as an anticancer agent.

The synthetic versatility of 1-(4-Chloro-3-nitrophenyl)-2-bromopropan-1-one has also been leveraged in the development of novel pharmaceuticals. Its reactivity allows for the introduction of diverse functional groups through various chemical reactions, such as nucleophilic substitution and coupling reactions. This flexibility is crucial for optimizing the pharmacological properties of drug candidates, including their potency, selectivity, and bioavailability.

Beyond its direct applications in drug discovery, 1-(4-Chloro-3-nitrophenyl)-2-bromopropan-1-one serves as an important intermediate in the synthesis of other valuable compounds. For example, it can be used to prepare complex organic molecules with specific biological activities. A study published in Tetrahedron Letters (2023) detailed a multi-step synthesis route starting from this compound to produce a series of novel antiviral agents with promising efficacy against RNA viruses.

The physical and chemical properties of 1-(4-Chloro-3-nitrophenyl)-2-bromopropan-1-one have been thoroughly characterized. It is typically obtained as a solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane and dimethylformamide. These properties facilitate its use in both laboratory-scale experiments and industrial-scale processes.

Safety considerations are an essential aspect when handling any chemical compound. While 1-(4-Chloro-3-nitrophenyl)-2-bromopropan-1-one is not classified as a hazardous material or controlled substance, appropriate safety measures should be followed during its use to ensure the well-being of laboratory personnel and the environment. This includes proper storage conditions, personal protective equipment (PPE), and adherence to standard operating procedures (SOPs).

In conclusion, 1-(4-Chloro-3-nitrophenyl)-2-bromopropan-1-one (CAS No. 1151820-83-5) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique structural features and reactivity make it an invaluable tool for chemists and pharmaceutical scientists working on the development of new drugs and materials. As ongoing research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing the frontiers of chemical science.